7-Amino-3-(4-chlorophenyl)-2-isopropyl-chromen-4-one

• Molecular Formula: C18H16ClNO2
• Molecular Weight: 313.8 g/mol
• IUPAC Name: 7-amino-3-(4-chlorophenyl)-2-propan-2-ylchromen-4-one
• InChI: InChI=1S/C18H16ClNO2/c1-10(2)18-16(11-3-5-12(19)6-4-11)17(21)14-8-7-13(20)9-15(14)22-18/h3-10H,20H2,1-2H3
• InChI Key: OFXAYQZEUJIIOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=O)C2=C(O1)C=C(C=C2)N)C3=CC=C(C=C3)Cl

Description

7-Amino-3-(4-chlorophenyl)-2-isopropyl-chromen-4-one is a useful research compound. Its molecular formula is C18H16ClNO2 and its molecular weight is 313.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7-(benzhydrylideneamino)-3-(4-chlorophenyl)-2-isopropyl-chromen-4-one (5.72 g, 12 mmol) in tetrahydrofuran (150 ml) is treated with 2M HCl solution (150 ml) and allowed to stir at room temperature for 1 hour. The solution is basified with 17% ammonia solution (150 ml), and the mixture is extracted with ethyl acetate (3×200 ml). The organic extracts are combined, dried (MgSO4), filtered and concentrated to afford a yellow suspension. The suspension is triturated with hexanes to afford the title compound as a pale yellow solid, which is isolated by filtration and dried in vacuo overnight.